molecular formula C12H8OS B8596838 2-methyl-8H-indeno[2,1-b]thiophen-8-one CAS No. 475288-21-2

2-methyl-8H-indeno[2,1-b]thiophen-8-one

Cat. No.: B8596838
CAS No.: 475288-21-2
M. Wt: 200.26 g/mol
InChI Key: YWSUMMAKHPAOLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-8H-indeno[2,1-b]thiophen-8-one is a useful research compound. Its molecular formula is C12H8OS and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

475288-21-2

Molecular Formula

C12H8OS

Molecular Weight

200.26 g/mol

IUPAC Name

2-methylindeno[2,1-b]thiophen-4-one

InChI

InChI=1S/C12H8OS/c1-7-6-10-8-4-2-3-5-9(8)11(13)12(10)14-7/h2-6H,1H3

InChI Key

YWSUMMAKHPAOLE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(S1)C(=O)C3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 12.88 g (0.074 mol) of 2-methyl-4-phenylthiophene, 23.4 mL (0.16 mol) of TMEDA in 200 mL of diethyl ether (ether) was treated with 100 mL (0.16 mol) of 1.6M BuLi in hexane under stirring at −40° C. Then the reaction mixture was allowed to warm up to room temperature (r.t.) and was stirred for 3 h (white precipitate forms). The reaction mixture was cooled to −40° C. and treated with 8.76 g (0.075 mol) of ethyl N,N-dimethylcarbamate in 25 mL of ether. Then the reaction mixture was allowed to warm up to r.t. and was stirred overnight. Resulting mixture was treated with 10% aqueous NH4Cl, the organic layer was separated and the organic phase was washed with 10% aqueous solution of NH4Cl and then dried by anhydrous Na2SO4. Solvent was evaporated and the residue was washed with methanol. Yield 6.8 g (46%) of red crystals.
Quantity
12.88 g
Type
reactant
Reaction Step One
Name
Quantity
23.4 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
8.76 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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